Cas no 1485-70-7 (N-Benzylbenzamide)

• Product Name: N-Benzylbenzamide
• CAS No: 1485-70-7
• MF: C₁₄H₁₃NO
• MW: 211.259123563766
• MDL: MFCD00003070
• CID: 83713
• PubChem ID: 24851990
• Update Time: 2025-11-02

N-Benzylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-Benzylbenzamide
• benzoic acid benzylamide
• N-benzoylbenzylamide
• N-benzoyl-N-benzylamine
• N-benzylphenylacetamide
• phenyl-N-benzylcarboxamide
• N-Benzoylbenzylamine
• Benzamide, N-(phenylmethyl)-
• N-Benzylbenzamide 98%
• N-Benzylbenzamide, 99+%
• N-Benzylbenzamide >=98%
• N-BenzylbenzaMide, 99% 5GR
• N-benzyl-benzamide
• MLS002639410
• LKQUCICFTHBFAL-UHFFFAOYSA-N
• benzoylbenzylamine
• NSC31622
• N~1~-benzylbenzamide
• Benzamide, N-benzyl-
• N-(phenylmethyl)benzamide
• TimTec1_000762
• ARONIS018413
• LKQUCICFTHBFAL-UHFFFAOYSA-
• EINECS 216-063-4
• N-Benzylbenzamide, >=98%
• SMR001548855
• SY061592
• NSC-31622
• AKOS000485547
• A808786
• CHEMBL207313
• SR-01000358526-1
• SCHEMBL457082
• AI3-00504
• BDBM50183710
• CS-0149864
• HMS1536C14
• AC8756
• BRD-K68080625-001-01-9
• MS-10602
• AMY41905
• DTXSID50164000
• SR-01000358526
• UNII-JMX9K7MD23
• InChI=1/C14H13NO/c16-14(13-9-5-2-6-10-13)15-11-12-7-3-1-4-8-12/h1-10H,11H2,(H,15,16)
• NCGC00175147-01
• J-008489
• Z27749565
• AN-329/13082042
• 1485-70-7
• NSC 31622
• JMX9K7MD23
• FT-0633601
• NS00024865
• Benzbenzylamid
• MFCD00003070
• DB-042943
• STK067759

• MDL： MFCD00003070
• Inchi： 1S/C14H13NO/c16-14(13-9-5-2-6-10-13)15-11-12-7-3-1-4-8-12/h1-10H,11H2,(H,15,16)
• InChI Key： LKQUCICFTHBFAL-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NCC1C=CC=CC=1
• BRN： 2211315

Computed Properties

• Exact Mass: 211.10000
• Monoisotopic Mass: 211.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.1
• Surface Charge: 0
• Tautomer Count: 2

Experimental Properties

• Color/Form: White crystals.
• Density: 1.0694 (rough estimate)
• Melting Point: 104-106 °C (lit.)
• Boiling Point: 350.95°C (rough estimate)
• Flash Point: 256.6 °C
• Refractive Index: 1.5780 (estimate)
• Solubility: Soluble in Acetone (25 mg/ml).
• PSA: 29.10000
• LogP: 3.00750
• Solubility: Not determined

N-Benzylbenzamide Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-Benzylbenzamide

N-Benzylbenzamide (CAS No. 1485-70-7): A Comprehensive Overview of Properties and Applications

N-Benzylbenzamide (CAS No. 1485-70-7) is an organic compound belonging to the class of benzamides, which has garnered significant interest in both academic and industrial research. This white crystalline solid is characterized by its molecular formula C14H13NO and a molecular weight of 211.26 g/mol. The compound's unique structure, featuring a benzyl group attached to the nitrogen atom of a benzamide moiety, makes it a versatile intermediate in synthetic chemistry and material science.

In recent years, N-Benzylbenzamide has been widely studied for its potential applications in pharmaceutical intermediates, agrochemicals, and functional materials. Its stability and relatively low toxicity (under standard conditions) have made it a preferred choice for researchers exploring novel drug candidates or crystal engineering applications. The compound's melting point ranges between 105-107°C, and it exhibits moderate solubility in organic solvents like ethanol, acetone, and dichloromethane, while being poorly soluble in water.

The synthesis of N-Benzylbenzamide typically involves the reaction between benzoyl chloride and benzylamine in the presence of a base, a process that has been optimized for high yield and purity. Advanced purification techniques such as recrystallization or column chromatography are often employed to obtain laboratory-grade material. Analytical methods including HPLC, GC-MS, and NMR spectroscopy are routinely used for quality control and structural confirmation.

One of the most searched topics related to CAS 1485-70-7 concerns its role in medicinal chemistry. Recent studies have investigated its derivatives as potential enzyme inhibitors or receptor modulators, particularly in neurological research. The compound's aromatic system allows for various structure-activity relationship (SAR) modifications, making it valuable for drug discovery programs. Researchers are particularly interested in its potential as a scaffold for developing anti-inflammatory or neuroprotective agents.

From an industrial perspective, N-Benzylbenzamide finds applications in the development of specialty chemicals and performance materials. Its thermal stability and crystalline nature have prompted investigations into its use as a nucleating agent for polymers or as a building block for liquid crystal materials. The compound's UV absorption characteristics also make it potentially useful in optical materials and photostabilizers.

Environmental and safety considerations for N-Benzylbenzamide are frequently searched topics. While not classified as hazardous under standard conditions, proper laboratory practices including personal protective equipment (PPE) and adequate ventilation are recommended when handling the compound. Storage should be in a cool, dry place away from strong oxidizers. The compound's biodegradability and ecotoxicological profile have been subjects of recent environmental studies, particularly in the context of green chemistry initiatives.

The analytical characterization of N-Benzylbenzamide reveals distinctive spectral features that aid in its identification. The infrared spectrum typically shows strong absorptions for the amide carbonyl stretch around 1650 cm^-1 and N-H stretch near 3300 cm^-1. In ¹H NMR, the aromatic protons appear between 7.2-7.8 ppm, while the benzylic methylene group resonates as a singlet around 4.6 ppm. These spectral signatures are crucial for quality control in both research and industrial settings.

Recent advancements in computational chemistry have enabled more detailed studies of N-Benzylbenzamide's molecular properties. Density functional theory (DFT) calculations have provided insights into its electronic structure, molecular orbitals, and potential intermolecular interactions. Such theoretical studies complement experimental work and aid in the design of new derivatives with tailored properties for specific applications.

The global market for N-Benzylbenzamide has shown steady growth, driven by increasing demand from the pharmaceutical and specialty chemicals sectors. Manufacturers are focusing on developing more efficient synthesis routes and purification methods to meet the growing need for high-purity material. Current research trends include exploring its use in supramolecular chemistry and as a precursor for metal-organic frameworks (MOFs).

Quality standards for CAS 1485-70-7 vary depending on application requirements. Pharmaceutical-grade material typically requires ≥98% purity with strict control of residual solvents and heavy metals, while industrial-grade material may have slightly lower purity specifications. Various pharmacopeias and industry standards provide testing protocols to ensure the compound meets the necessary quality benchmarks for its intended use.

Future research directions for N-Benzylbenzamide are likely to focus on expanding its applications in material science and drug development. Emerging areas of interest include its potential in organic electronics, as a component in energy storage materials, or as a template for designing novel catalysts. The compound's versatility ensures it will remain an important subject of study across multiple scientific disciplines.